Cas no 34497-10-4 (1(2H)-Isoquinolinone, 2-methyl-3-phenyl-)

• Product Name: 1(2H)-Isoquinolinone, 2-methyl-3-phenyl-
• CAS No: 34497-10-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1463847
• PubChem ID: 10776125
• Update Time: 2025-04-20

1(2H)-Isoquinolinone, 2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 2-methyl-3-phenyl-
• 2-methyl-3-phenyl-1(2H)-isoquinolinone
• SCHEMBL15775852
• 34497-10-4
• 2-methyl-3-phenylisoquinolin-1-one
• 2-Methyl-3-phenylisoquinolin-1(2H)-one

• Inchi： 1S/C16H13NO/c1-17-15(12-7-3-2-4-8-12)11-13-9-5-6-10-14(13)16(17)18/h2-11H,1H3
• InChI Key： FOJNZNVNYBKKLX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines